Cas no 14471-18-2 (Cyclopropyl-thiophen-2-ylmethyl-amine)

• Product Name: Cyclopropyl-thiophen-2-ylmethyl-amine
• CAS No: 14471-18-2
• MF: C₈H₁₁NS
• MW: 153.24464058876
• MDL: MFCD03856576
• CID: 1024753
• PubChem ID: 3152562
• Update Time: 2025-10-30

Cyclopropyl-thiophen-2-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• N-(Thiophen-2-ylmethyl)cyclopropanamine
• Cyclopropyl-thiophen-2-ylmethyl-amine
• N-(Thiophen-2-ylmethyl)cyclopropamine
• SCHEMBL2719923
• EN300-31154
• A884762
• N-(thien-2-ylmethyl)cyclopropanamine
• CS-0208368
• BS-21481
• MFCD03856576
• HMS1704O21
• AKOS000142789
• DTXSID70390001
• 2-Thiophenemethanamine, N-cyclopropyl-
• J-008001
• Z90517826
• Cyclopropyl-thiophen-2-ylmethyl-amine cyclopropyl(2-thienylmethyl)amine N-(thiophen-2-ylmethyl)cyclopropanamine
• N-[(thiophen-2-yl)methyl]cyclopropanamine
• 14471-18-2

• MDL： MFCD03856576
• Inchi： 1S/C8H11NS/c1-2-8(10-5-1)6-9-7-3-4-7/h1-2,5,7,9H,3-4,6H2
• InChI Key： CZJPDZTVBQYPHD-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC1CC1

Computed Properties

• Exact Mass: 153.06100
• Monoisotopic Mass: 153.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 232.6±15.0 °C at 760 mmHg
• Flash Point: 94.5±20.4 °C
• PSA: 40.27000
• LogP: 2.39100
• Vapor Pressure: 0.1±0.5 mmHg at 25°C

Cyclopropyl-thiophen-2-ylmethyl-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Cyclopropyl-thiophen-2-ylmethyl-amine

Introduction to Cyclopropyl-thiophen-2-ylmethyl-amine (CAS No. 14471-18-2)

The compound Cyclopropyl-thiophen-2-ylmethyl-amine (CAS No. 14471-18-2) is a structurally intriguing molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. Its unique combination of a cyclopropyl group and a thiophen-2-ylmethyl moiety makes it a promising candidate for further exploration in drug discovery and development. This introduction delves into the chemical properties, potential applications, and recent research findings associated with this compound.

From a chemical perspective, Cyclopropyl-thiophen-2-ylmethyl-amine exhibits a distinct structural framework that may contribute to its biological activity. The cyclopropyl ring, known for its stability and ability to influence electronic properties, is appended to a thiophene ring, which is a common scaffold in many bioactive molecules. The presence of an amine group at the 2-position of the thiophene ring further enhances its potential as a pharmacophore.

The synthesis of Cyclopropyl-thiophen-2-ylmethyl-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. The compound's stability under various conditions makes it amenable to further functionalization, allowing chemists to explore its derivatives for enhanced biological activity.

Recent studies have highlighted the potential of Cyclopropyl-thiophen-2-ylmethyl-amine in the development of novel therapeutic agents. Its structural features suggest that it may interact with biological targets in unique ways, making it a valuable scaffold for drug design. For instance, the cyclopropyl group can influence the molecule's lipophilicity and metabolic stability, while the thiophene ring contributes to its binding affinity for certain enzymes and receptors.

In particular, research has focused on exploring the pharmacological properties of Cyclopropyl-thiophen-2-ylmethyl-amine in the context of neurological disorders. Preliminary studies indicate that this compound may exhibit neuroprotective effects by modulating neurotransmitter systems. The amine group's ability to form hydrogen bonds with biological targets further supports its potential as a lead compound for further development.

Additionally, the compound's interaction with metal ions has been an area of interest. Thiophene derivatives are known to chelate metal ions, which can be leveraged in therapeutic applications such as anticancer agents. The cyclopropyl group's steric hindrance may enhance or diminish these interactions depending on the specific metal ion involved, providing opportunities for fine-tuning its pharmacological profile.

The synthesis and characterization of Cyclopropyl-thiophen-2-ylmethyl-amine have also benefited from advancements in analytical chemistry techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been instrumental in elucidating its structure and confirming its purity. These techniques ensure that researchers have reliable data for further biological evaluation.

Future research directions may include exploring the synthetic versatility of Cyclopropyl-thiophen-2-ylmethyl-amine, particularly through transition-metal-catalyzed reactions that can introduce additional functional groups or modify existing ones. This approach could lead to a library of derivatives with tailored biological activities, expanding the compound's therapeutic potential.

In conclusion, Cyclopropyl-thiophen-2-ylmethyl-amine (CAS No. 14471-18-2) is a structurally fascinating molecule with significant potential in medicinal chemistry and drug discovery. Its unique features make it an attractive scaffold for developing novel therapeutic agents, particularly in neurological disorders and metal ion interactions. Continued research into its synthesis, pharmacology, and applications will likely uncover new opportunities for its use in improving human health.